6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide

• IUPAC Name: 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C15H17ClN4O/c16-14-3-2-13-11-19(8-4-12(13)10-14)15(21)17-6-9-20-7-1-5-18-20/h1-3,5,7,10H,4,6,8-9,11H2,(H,17,21)
• InChI Key: ATTFOXIBHIWHKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=C(C=C2)Cl)C(=O)NCCN3C=CC=N3
• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol

Description

6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide is a chemical compound that has been the subject of scientific research in recent years. It is a member of the isoquinoline family of compounds and has been found to have potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to reduce inflammation in the body, as well as inhibit the growth of cancer cells. It has also been found to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide in lab experiments is its potential as a treatment for a variety of diseases. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are a number of future directions for research on 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide. One area of research could focus on its potential as a treatment for inflammatory bowel disease. Another area of research could focus on its potential as a treatment for Alzheimer's disease. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more effective treatments based on this compound.

Synthesis Methods

The synthesis of 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide has been achieved through a number of methods. One such method involves the reaction of 6-chloro-3,4-dihydro-2H-isoquinoline-1-carboxylic acid with 2-pyrazol-1-ylethylamine in the presence of a suitable catalyst. This method has been found to be efficient and yields the desired product in good yields.

Scientific Research Applications

The potential applications of 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide in scientific research are vast. It has been found to have potential as an anti-inflammatory agent, as well as an anti-cancer agent. It has also been found to have potential as a treatment for neurological disorders such as Parkinson's disease.